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Compound of Interest

Compound Name: L-706000 free base

Cat. No.: B10773425

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation, storage, and handling of
stock solutions of L-706000 free base (CAS Number: 150481-98-4), a potent hERG channel
blocker. Adherence to these guidelines is crucial for ensuring the accuracy and reproducibility
of experimental results.

Physicochemical and Storage Data

A summary of the key quantitative data for L-706000 free base is presented in the table below
for easy reference.

Property Value Source
Molecular Weight 467.58 g/mol [1]

CAS Number 150481-98-4

Appearance Solid powder

Solubility Soluble in DMSO [1]
Storage of Solid -20°C for up to 3 years [1]
Storage of Solution -80°C for up to 1 year [1]
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Experimental Protocols

Preparation of a High-Concentration Primary Stock
Solution (e.g., 50 mM in DMSO)

This protocol describes the preparation of a 50 mM primary stock solution of L-706000 free
base in dimethyl sulfoxide (DMSO). This high-concentration stock is suitable for long-term
storage and subsequent dilution to working concentrations for various in vitro assays.

Materials:

L-706000 free base powder

Anhydrous, cell culture grade Dimethyl Sulfoxide (DMSO)

Sterile, amber glass vial or polypropylene microcentrifuge tube with a secure cap

Calibrated analytical balance

Vortex mixer

Calibrated micropipettes and sterile filter tips

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses
Procedure:
o Calculate the required mass of L-706000 free base:
o To prepare 1 mL of a 50 mM stock solution, the required mass is calculated as follows:
» Mass (g) = Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol )
» Mass (mg) = (0.050 mol/L) x (0.001 L) x (467.58 g/mol ) x (1000 mg/g) = 23.38 mg
e Weighing L-706000 free base:

o Tare a sterile amber glass vial or microcentrifuge tube on a calibrated analytical balance.
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o Carefully weigh 23.38 mg of L-706000 free base powder and transfer it to the tared vial.

e Adding Solvent:

o Using a calibrated micropipette, add 1 mL of anhydrous, cell culture grade DMSO to the
vial containing the L-706000 free base.

¢ Dissolution:

o Securely cap the vial and vortex the solution thoroughly for at least one minute to facilitate
dissolution.

o Visually inspect the solution to ensure that all the solid has completely dissolved. If
necessary, gentle warming in a 37°C water bath for a few minutes can aid dissolution.

e Storage:

o For long-term storage, it is recommended to aliquot the primary stock solution into smaller,
single-use volumes to minimize freeze-thaw cycles.

o Store the aliquots at -80°C in properly labeled, light-protected vials.
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Workflow for Preparing L-706000 Primary Stock Solution
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Workflow for preparing L-706000 stock solution.

Preparation of Working Solutions for In Vitro Assays
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Working solutions are prepared by diluting the primary stock solution in the appropriate cell
culture medium or assay buffer. It is critical to ensure that the final concentration of DMSO is
compatible with the experimental system, typically below 0.5% (v/v) to avoid solvent-induced
cytotoxicity.

Procedure:

o Determine the final desired concentration of L-706000 and the acceptable final DMSO
concentration.

o Thaw a single aliquot of the primary stock solution at room temperature.

» Perform serial dilutions to prepare an intermediate stock solution if necessary. For very low
final concentrations, preparing an intermediate stock in cell culture medium or buffer can
facilitate accurate pipetting and minimize the final DMSO concentration.

o Prepare the final working solution. Add the required volume of the primary or intermediate
stock solution to the pre-warmed cell culture medium or assay buffer and mix thoroughly by
gentle pipetting.

Example Dilution: To prepare 1 mL of a 10 uM working solution from a 50 mM primary stock:
e The dilution factor is 50,000 uM / 10 uM = 5,000.
e Volume of stock = 1000 pL / 5,000 = 0.2 pL.

To accurately pipette such a small volume, it is recommended to first prepare an intermediate
dilution (e.g., 1 mM in DMSO or cell culture medium).

e From a 1 mM intermediate stock, you would add 10 pL to 990 pL of cell culture medium to
achieve a final concentration of 10 pM.

e The final DMSO concentration in this case would be 0.02% (if the intermediate is made in
medium from a 50 mM DMSO stock) or 1% (if the intermediate is made in DMSO). A vehicle
control with the same final DMSO concentration should always be included in the
experiment.
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Dilution Workflow for Working Solutions
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Workflow for preparing working solutions.

Safety Precautions

o Always wear appropriate Personal Protective Equipment (PPE), including a lab coat, safety
glasses, and chemical-resistant gloves when handling L-706000 free base and DMSO.

o Handle the powdered compound in a chemical fume hood to avoid inhalation.
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» DMSO can facilitate the absorption of substances through the skin. Avoid direct contact with
the skin and eyes. In case of contact, wash the affected area immediately with copious
amounts of water.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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